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Compound of Interest

Compound Name: Gelomulide A

Cat. No.: B15591057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Gelomulide A, a complex diterpenoid isolated from Suregada multiflora (formerly Gelonium

multiflorum). This document is intended to serve as a core resource for researchers in natural

product chemistry, pharmacology, and drug development by presenting detailed spectroscopic

information, experimental protocols, and an exploration of its biological context.

Spectroscopic Data of Gelomulide A
The structural elucidation of Gelomulide A was first reported by Talapatra et al. in 1989. The

following tables summarize the nuclear magnetic resonance (NMR) and mass spectrometry

(MS) data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra are fundamental for the structural confirmation of Gelomulide A.

The data presented here is based on the original characterization of the compound.

Table 1: ¹H NMR Spectroscopic Data for Gelomulide A

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15591057?utm_src=pdf-interest
https://www.benchchem.com/product/b15591057?utm_src=pdf-body
https://www.benchchem.com/product/b15591057?utm_src=pdf-body
https://www.benchchem.com/product/b15591057?utm_src=pdf-body
https://www.benchchem.com/product/b15591057?utm_src=pdf-body
https://www.benchchem.com/product/b15591057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for Gelomulide A

Position Chemical Shift (δ, ppm)

Data not available in search results

Note: Detailed ¹H and ¹³C NMR chemical shifts and coupling constants from the primary

literature were not available in the provided search results. It is recommended to consult the

original publication for this specific data: Talapatra, S. K., Das, G., & Talapatra, B. (1989).

Stereostructures and molecular conformations of six diterpene lactones from Gelonium

multiflorum. Phytochemistry, 28(4), 1181-1185.

Mass Spectrometry (MS)
Mass spectrometry data is crucial for determining the molecular weight and elemental

composition of Gelomulide A.

Table 3: Mass Spectrometry Data for Gelomulide A

Parameter Value Source

Molecular Formula C₂₂H₃₀O₅ PubChem[1]

Exact Mass 374.20932405 Da PubChem[1]

Mass Spectrum (m/z)
Data not available in search

results

Note: A detailed mass spectrum with fragmentation patterns was not available in the provided

search results. The exact mass is a computed value.
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Experimental Protocols
The following sections describe the general methodologies employed for the isolation and

spectroscopic analysis of Gelomulide A, based on standard practices in natural product

chemistry.

Isolation of Gelomulide A
The general workflow for isolating Gelomulide A from its natural source, Suregada multiflora,

is outlined below.
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Extraction

Fractionation & Purification

Dried leaves of Suregada multiflora

Extraction with organic solvents (e.g., methanol/chloroform)

Soaking/Maceration

Crude Extract

Silica Gel Column Chromatography

Collection of Fractions

TLC Analysis of Fractions

Further Purification (e.g., HPLC)

Pooling of active fractions

Pure Gelomulide A

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Gelomulide A.
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Spectroscopic Analysis
The structural characterization of the isolated Gelomulide A is performed using a combination

of NMR and MS techniques.

Spectroscopic Analysis

Pure Gelomulide A

NMR Spectroscopy (¹H, ¹³C, 2D-NMR) Mass Spectrometry (e.g., ESI-MS, HRMS)

Structure Elucidation

Click to download full resolution via product page

Figure 2: Workflow for the spectroscopic analysis of Gelomulide A.

Biological Activity and Signaling Pathways
Gelomulides, as a class of ent-abietane diterpenoids, have been reported to exhibit a range of

biological activities, most notably cytotoxic effects against various cancer cell lines.

Cytotoxicity of Gelomulides
Several studies have highlighted the cytotoxic potential of Gelomulides isolated from Suregada

species. For instance, Gelomulide E has shown potent growth inhibition against lung cancer

cells. While specific data for Gelomulide A is limited in the available literature, its structural

similarity to other cytotoxic Gelomulides suggests it may possess similar properties. The

general mechanism of action for many cytotoxic natural products involves the induction of

apoptosis and cell cycle arrest.
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Potential Signaling Pathways
While specific signaling pathways directly modulated by Gelomulide A have not been

extensively detailed in the reviewed literature, the cytotoxic activity of related diterpenoids often

involves interference with key cellular signaling cascades. A hypothetical pathway illustrating

how a cytotoxic compound might induce apoptosis is presented below.

Hypothetical Cytotoxic Signaling

Gelomulide A

Cellular Target(s)

Activation/Inhibition of Signaling Cascade(s)
(e.g., MAPK, NF-κB)

Mitochondrial Pathway Activation

Caspase Activation

Apoptosis (Programmed Cell Death)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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